3-Amino-4-butylamino-5-sulphamyl-benzoic acid

• Molecular Formula: C11H17N3O4S
• Molecular Weight: 287.34 g/mol
• IUPAC Name: 3-amino-4-(butylamino)-5-sulfamoylbenzoic acid
• InChI: InChI=1S/C11H17N3O4S/c1-2-3-4-14-10-8(12)5-7(11(15)16)6-9(10)19(13,17)18/h5-6,14H,2-4,12H2,1H3,(H,15,16)(H2,13,17,18)
• InChI Key: AUPZDWDUCCPWIC-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C(C=C(C=C1S(=O)(=O)N)C(=O)O)N

Description

3-Amino-4-butylamino-5-sulphamyl-benzoic acid is a useful research compound. Its molecular formula is C11H17N3O4S and its molecular weight is 287.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4-butylamino-3-nitro-5-sulphamyl-benzoic acid (8.6 g) in water (175 ml) was adjusted to pH 9.5 by addition of 2N sodium hydroxide. The resulting solution was hydrogenated after addition of Pd-on-carbon catalyst (0.5 g catalyst containing 10% Pd). After the hydrogen uptake had become negligible, the catalyst was removed by filtration, and the 3-amino-4-butylamino-5-sulphamyl-benzoic acid was precipitated from the filtrate by addition of 4N hydrochloric acid until pH 3. After recrystallization from aqueous methanol the melting point was 211-211.5°C.